Cas no 2171817-11-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid
• CAS No: 2171817-11-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6069584
• PubChem ID: 165813484
• Update Time: 2025-06-14

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid
• 2171817-11-9
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid
• EN300-1479934

• Inchi： 1S/C27H32N2O5/c1-29(27(25(31)32)15-7-2-8-16-27)24(30)14-9-17-28-26(33)34-18-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,23H,2,7-9,14-18H2,1H3,(H,28,33)(H,31,32)
• InChI Key： LDGZCZSRZBFYOS-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)N(C)C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2171817-11-9)

In the realm of organic chemistry and pharmaceutical research, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2171817-11-9) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience in scientific literature, belongs to the class of Fmoc-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Its unique structural features, including the cyclohexane backbone and N-methylbutanamide moiety, make it a versatile building block for designing novel therapeutic agents.

The growing demand for peptide-based therapeutics has propelled research into advanced protecting groups and linker molecules, where 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid plays a critical role. Researchers frequently inquire about its solubility, stability under acidic conditions, and compatibility with solid-phase peptide synthesis (SPPS). These properties are essential for optimizing yield and purity in multi-step synthetic routes, a topic heavily searched in academic and industrial forums.

One of the most discussed applications of this compound lies in its utility for conjugation strategies in bioconjugation chemistry. With the rise of antibody-drug conjugates (ADCs) and targeted drug delivery systems, the Fmoc group in this molecule offers orthogonal protection, enabling precise modifications. Recent publications highlight its use in creating prodrugs with enhanced bioavailability, addressing a key challenge in modern pharmacology. This aligns with frequent search queries like "how to improve peptide half-life" or "Fmoc deprotection methods."

From a synthetic chemistry perspective, the cyclohexane-1-carboxylic acid segment introduces rigidity to molecular architectures, a feature increasingly explored in GPCR-targeted drugs and macrocyclic inhibitors. Computational studies suggest that derivatives of this compound exhibit favorable binding affinity to proteins involved in inflammatory pathways, sparking interest in its potential for immunomodulatory therapies. Such findings resonate with trending topics like "AI-driven drug discovery" and "structure-activity relationship (SAR) optimization."

Quality control protocols for CAS No. 2171817-11-9 emphasize rigorous HPLC analysis and mass spectrometry characterization, as impurities can significantly impact downstream applications. Industry professionals often search for "HPLC methods for Fmoc-compounds" or "storage conditions for amino acid derivatives," underscoring the need for detailed technical documentation. The compound’s melting point (typically 180-185°C with decomposition) and chiral purity are additional critical parameters for end-users.

Environmental and safety considerations for handling this material follow standard laboratory practices for non-hazardous organic compounds. While not classified as dangerous under GHS, its photolabile Fmoc group necessitates protection from prolonged light exposure during storage—a practical insight frequently overlooked in search engine queries about "chemical storage best practices."

Looking ahead, the integration of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid into automated synthesis platforms presents exciting opportunities. As the pharmaceutical industry adopts more continuous manufacturing processes, the compound’s robustness under flow chemistry conditions becomes a valuable asset. This forward-looking application connects with emerging search trends around "Industry 4.0 in pharma" and "high-throughput peptide synthesis."